Cas no 72632-87-2 (3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate)

• Product Name: 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate
• CAS No: 72632-87-2
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD03051516
• CID: 1756644
• PubChem ID: 1133593
• Update Time: 2025-11-01

3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,5-Isothiazoledicarboxylic acid, 4-amino-, diethyl ester
• Diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate
• Diethyl 4-aminoisothiazole-3,5-dicarboxylate
• 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate
• 72632-87-2
• SBB014101
• DTXSID50360686
• WOGOCIDRKQQKBG-UHFFFAOYSA-N
• DB-187086
• EN300-22247
• SCHEMBL9477027
• Isothiazole-3,5-dicarboxylic acid, 4-amino-, diethyl ester
• MFCD03051516
• STK776294
• AKOS001740316

• MDL： MFCD03051516
• Inchi： 1S/C9H12N2O4S/c1-3-14-8(12)6-5(10)7(16-11-6)9(13)15-4-2/h3-4,10H2,1-2H3
• InChI Key： WOGOCIDRKQQKBG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(C(=O)OCC)=N1)N

Computed Properties

• Exact Mass: 244.05186
• Monoisotopic Mass: 244.051778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 91.51
• LogP: 2

3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate Security Information

• Hazard Statement： Irritant

Additional information on 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate

Introduction to 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate (CAS No. 72632-87-2)

3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate, with the Chemical Abstracts Service (CAS) number 72632-87-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate includes a central thiazole ring with two ethyl groups and an amino group attached to the ring, along with two carboxylate groups at the 3 and 5 positions. This intricate arrangement contributes to its unique chemical properties and biological activities.

The synthesis of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate typically involves multi-step processes that ensure high purity and yield. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield. This method involves the condensation of ethyl bromoacetate with thiourea followed by cyclization and subsequent functional group modifications to achieve the desired product.

The biological activities of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate have been extensively studied in various in vitro and in vivo models. One of the most notable properties is its potent antioxidant activity. A study published in Free Radical Biology & Medicine in 2019 demonstrated that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate has shown potential as an anti-inflammatory agent. Research conducted by a team at the University of California in 2020 revealed that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses. These findings suggest that 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate could be developed into a novel anti-inflammatory drug for treating conditions like arthritis and inflammatory bowel disease.

The potential applications of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate extend beyond its antioxidant and anti-inflammatory properties. A recent study published in the Journal of Medicinal Chemistry in 2021 explored its anticancer activities. The results showed that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism underlying its anticancer effects involves the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings highlight the potential of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate as a lead compound for developing new anticancer drugs.

The pharmacokinetic properties of 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate have also been investigated to assess its suitability for drug development. A study published in Pharmaceutical Research in 2018 reported that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 3,5-diethyl 4-amino-1,2-thiazole-3,5-dicarboxylate (CAS No. 72632-87-2) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers multiple beneficial properties such as antioxidant activity, anti-inflammatory effects, and anticancer potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for various medical uses. As research progresses, it is anticipated that this compound will play a significant role in advancing drug discovery and development efforts.